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Compound of Interest

Compound Name: 1-Indanone-5-carboxylic acid

Cat. No.: B1322571

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and regulatory compliance.
This guide provides a detailed, step-by-step protocol for the safe disposal of 1-indanone-5-
carboxylic acid, ensuring the protection of laboratory personnel and the environment.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is critical to handle 1-Indanone-5-carboxylic acid
with appropriate personal protective equipment (PPE). This compound is classified as harmful
if swallowed or inhaled, and can cause skin and serious eye irritation.[1] Always wear safety
goggles, chemical-resistant gloves, and a lab coat when handling this substance.[1] Ensure
disposal activities are carried out in a well-ventilated area, such as a chemical fume hood, to
avoid inhalation of dust or vapors.[1]

Quantitative Data for 1-lIndanone-5-carboxylic Acid

A summary of the key quantitative data for 1-lndanone-5-carboxylic acid is provided in the

table below for easy reference.
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Property Value

Molecular Formula C10HsO3
Molecular Weight 176.17 g/mol [2][3]
Boiling Point 389.1°C[2]

Purity >95%][ 3]

Step-by-Step Disposal Protocol

The recommended disposal method for 1-Indanone-5-carboxylic acid is to treat it as
hazardous chemical waste. Do not discharge it into drains or the environment.[1][4]

Step 1: Waste Collection and Containerization

o Collect waste 1-Indanone-5-carboxylic acid, including any contaminated materials such as
weighing paper, pipette tips, or absorbent pads, in a dedicated and clearly labeled waste
container.

e The container must be leak-proof, chemically compatible with acidic organic compounds
(high-density polyethylene is a suitable choice), and have a secure screw-top cap.

Step 2: Labeling of Hazardous Waste

o Affix a hazardous waste label to the container immediately upon adding the first quantity of
waste.

e The label must include:

The words "Hazardous Waste"

[¢]

[¢]

The full chemical name: "1-Indanone-5-carboxylic acid"

o

The specific hazards: "Harmful," "Irritant”

The date the container was first used.

o
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Step 3: Segregation of Waste
» Store the waste container in a designated satellite accumulation area within the laboratory.

e |tis crucial to segregate this acidic waste from incompatible materials, especially bases,
oxidizing agents, and reactive metals, to prevent dangerous chemical reactions.

Step 4: Final Disposal

e Once the waste container is full, or if it has been in storage for an extended period (consult
your institution's guidelines), arrange for its collection by your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

o Ensure all paperwork and chain of custody documents are completed as required by your
institution and local regulations.

Experimental Workflow and Disposal Decision
Diagram

The following diagram illustrates the logical workflow for the proper disposal of 1-Indanone-5-
carboxylic acid.
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Caption: Disposal workflow for 1-Indanone-5-carboxylic acid.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of 1-Indanone-5-carboxylic acid, fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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